Cas no 2138349-65-0 (1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2138349-65-0
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6223266
• PubChem ID: 165473662
• Update Time: 2025-07-20

1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine
• 1-[(dimethyl-1,3-thiazol-4-yl)methyl]-1H-pyrazol-3-amine
• 2138349-65-0
• EN300-1110292

• Inchi： 1S/C9H12N4S/c1-6-8(11-7(2)14-6)5-13-4-3-9(10)12-13/h3-4H,5H2,1-2H3,(H2,10,12)
• InChI Key： WTOKDQPQAJLFNN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1C)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138349-65-0): Properties, Applications, and Research Insights

The compound 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138349-65-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiazole ring with a pyrazole moiety, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for biological targets, given the prevalence of these motifs in bioactive compounds.

In recent years, the demand for small-molecule modulators and heterocyclic building blocks has surged, driven by advancements in high-throughput screening and fragment-based drug design. This compound’s CAS No. 2138349-65-0 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and catalyst development. Its dimethylthiazole and aminopyrazole functionalities are key to its reactivity, enabling derivatization for structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine offers opportunities for click chemistry and cross-coupling reactions, aligning with the growing trend toward green chemistry and atom-efficient synthesis. Its solubility profile and stability under physiological conditions make it a candidate for in vitro assays, a topic frequently queried in academic forums. Additionally, its potential role in cancer research and neurodegenerative disease models has sparked discussions in preprint repositories.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) properties of this compound are also under scrutiny, as researchers prioritize lead optimization with balanced lipophilicity and bioavailability. The thiazole-pyrazole hybrid structure is often compared to commercial agrochemicals and pharmaceutical intermediates, highlighting its dual-industry applicability. Patent literature reveals its inclusion in combinatorial libraries, further underscoring its industrial value.

As the scientific community explores AI-driven drug discovery, compounds like 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine serve as test cases for machine learning-based property prediction. Its molecular descriptors (e.g., logP, hydrogen bond acceptors) are frequently analyzed in cheminformatics studies. With the rise of open-source chemical data, this compound’s CAS No. 2138349-65-0 is increasingly tagged in public datasets, facilitating collaborative research.

In summary, 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-pyrazol-3-amine exemplifies the intersection of innovative synthetic chemistry and applied life sciences. Its multifaceted applications—from preclinical development to material engineering—ensure its continued prominence in peer-reviewed literature and industrial R&D pipelines.